Pentanetrisiloxane
Description
Pentanetrisiloxane refers to a class of organosilicon compounds characterized by a trisiloxane backbone (three silicon atoms connected by oxygen bridges) with specific substituents. These molecules typically feature methyl, phenyl, or functionalized alkyl groups attached to the silicon atoms, which dictate their physical and chemical properties.
Trisiloxanes are widely used in industrial applications, including as lubricants, surfactants, and intermediates in polymer synthesis. For example, Tris(trimethylsiloxy)Silane (C₉H₃₀O₃Si₄) is employed in coatings and adhesives due to its low viscosity and thermal stability . The term "pentane" in "this compound" likely denotes the presence of a five-carbon chain or substituent pattern, though this requires clarification based on specific isomers.
Properties
Molecular Formula |
H8O2Si3 |
|---|---|
Molecular Weight |
124.32 g/mol |
IUPAC Name |
disilyloxysilane |
InChI |
InChI=1S/H8O2Si3/c3-1-5-2-4/h5H2,3-4H3 |
InChI Key |
ZQTYRTSKQFQYPQ-UHFFFAOYSA-N |
SMILES |
O([SiH3])[SiH2]O[SiH3] |
Canonical SMILES |
O([SiH3])[SiH2]O[SiH3] |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Phenyl-substituted trisiloxanes (e.g., 1,1,1-Trimethyl-3,3,5,5,5-pentaphenyltrisiloxane) exhibit higher molecular weights and enhanced thermal stability due to aromatic groups .
- Chlorinated derivatives (e.g., 3-(3-Chloropropyl)-...trisiloxane) introduce reactivity for further functionalization, making them suitable as intermediates in silicone synthesis .
- Trimethylsiloxy groups reduce viscosity and improve compatibility with nonpolar solvents .
Physical and Chemical Properties
Key Observations :
- Phenyl-substituted trisiloxanes have higher thermal stability but increased viscosity compared to methyl-substituted analogs .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
